Cas no 2171600-09-0 (tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• CAS No: 2171600-09-0
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 5959751
• PubChem ID: 165598063
• Update Time: 2025-06-13

tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• 2171600-09-0
• EN300-1627150

• Inchi： 1S/C14H24N4O2/c1-13(2,3)20-12(19)18-9-5-7-14(15,10-18)11-6-8-16-17(11)4/h6,8H,5,7,9-10,15H2,1-4H3
• InChI Key： NGAZIIYWRSCWSW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=CC=NN2C)(C1)N)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 2171600-09-0)

Tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2171600-09-0, this compound represents a fascinating blend of structural complexity and potential therapeutic applications. Its molecular structure incorporates several key functional groups, including an amino group, a piperidine ring, and a substituted pyrazole moiety, which collectively contribute to its unique chemical properties and biological activities.

The compound's primary significance lies in its utility as a building block in the synthesis of more complex molecules. In particular, the presence of the tert-butyl group provides stability and modularity, allowing for further functionalization and derivatization. This makes it a valuable intermediate in the creation of novel drug candidates targeting various diseases, including neurological disorders and cancer.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyrazole ring, in particular, is well-documented for its role in enhancing binding affinity and selectivity. In the case of tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, the incorporation of a methyl-substituted pyrazole moiety into a piperidine scaffold offers a promising scaffold for developing new pharmacological agents.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them ideal candidates for neuropharmacological interventions. The addition of the amino group further enhances its pharmacological profile by allowing for interactions with various biological targets, including enzymes and receptors involved in neurotransmission.

The compound's structural features also make it an attractive candidate for investigating novel mechanisms of action. For instance, studies have suggested that pyrazole-based compounds can exhibit anti-inflammatory and analgesic properties. The tert-butyl group, while primarily providing steric hindrance, may also influence solubility and metabolic stability, factors that are critical for drug efficacy and safety.

In terms of synthetic methodologies, tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate can be synthesized through multi-step reactions involving condensation, cyclization, and functional group transformations. The use of modern catalytic systems has improved the efficiency and scalability of these synthetic routes, making it more feasible to produce this compound in larger quantities for research purposes.

Recent research has also explored the use of computational modeling to predict the biological activity of this compound. Techniques such as molecular docking and virtual screening have been employed to identify potential binding interactions with target proteins. These computational approaches have complemented experimental studies, providing valuable insights into the compound's mechanism of action and optimizing its pharmacological properties.

The versatility of tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate extends beyond its applications in CNS disorders. It has also shown promise in oncology research, where piperidine derivatives are being investigated for their potential to inhibit kinases and other enzymes involved in tumor growth and progression. The unique structural features of this compound make it a compelling candidate for developing targeted therapies that can selectively interact with cancer cells while minimizing side effects.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate offer a starting point for innovative drug discovery programs. By leveraging their structural diversity and functional flexibility, researchers can design molecules with tailored properties that meet specific therapeutic needs.

In conclusion, tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 2171600-09-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an invaluable tool for developing new treatments across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the advancement of modern medicine.